Cas no 76782-82-6 (3-(tert-Butyldimethylsilyloxy)-1-propyne)

3-(tert-Butyldimethylsilyloxy)-1-propyne structure
76782-82-6 structure
Product Name:3-(tert-Butyldimethylsilyloxy)-1-propyne
CAS No:76782-82-6
MF:C9H18OSi
MW:170.324123859406
MDL:MFCD01863574
CID:562887
PubChem ID:3445622
Update Time:2025-07-31

3-(tert-Butyldimethylsilyloxy)-1-propyne Chemical and Physical Properties

Names and Identifiers

    • Silane,(1,1-dimethylethyl)dimethyl(2-propyn-1-yloxy)-
    • tert-Butyldimethyl(2-propynyloxy)silane
    • 3-(tert-Butyldimethylsilyloxy)-1-propyne
    • C9H18OSi
    • tert-Butyldimethyl(prop-2-ynyloxy)silane
    • tert-butyl-dimethyl-prop-2-ynoxysilane
    • ghl.PD_Mitscher_leg0.449
    • TBDMS ether of propargyl alcohol
    • t-butyldimethylsilyl propargyl ether
    • tert-butyldimethylpropargyloxysilane
    • UPCMLD00WV-88
    • Propargyl alcohol tert-butyldimethylsilyl ether
    • tert-Butyldimethyl(2-propyn-1-yloxy)silane
    • tert-Butyldimethylsilyl propargyl ethe
    • MDL: MFCD01863574
    • Inchi: 1S/C9H18OSi/c1-7-8-10-11(5,6)9(2,3)4/h1H,8H2,2-6H3
    • InChI Key: ZYDKYFIXEYSNPO-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OCC#C

Computed Properties

  • Exact Mass: 170.11300
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 0.84 g/mL at 25 °C(lit.)
  • Boiling Point: 163°C(lit.)
  • Flash Point: 38.8±10.0 ºC,
  • Refractive Index: n20/D 1.429(lit.)
  • Solubility: Very slightly soluble (0.34 g/l) (25 º C),
  • PSA: 9.23000
  • LogP: 2.64140

3-(tert-Butyldimethylsilyloxy)-1-propyne Security Information

3-(tert-Butyldimethylsilyloxy)-1-propyne Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-(tert-Butyldimethylsilyloxy)-1-propyne Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T137030-1ml
3-(tert-Butyldimethylsilyloxy)-1-propyne
76782-82-6 97%
1ml
¥29.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T137030-25ml
3-(tert-Butyldimethylsilyloxy)-1-propyne
76782-82-6 97%
25ml
¥344.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T137030-5ml
3-(tert-Butyldimethylsilyloxy)-1-propyne
76782-82-6 97%
5ml
¥86.90 2023-08-31
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB07797-5g
3-(tert-Butyldimethylsilyloxy)-1-propyne
76782-82-6 97%
5g
161.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB07797-25g
3-(tert-Butyldimethylsilyloxy)-1-propyne
76782-82-6 97%
25g
525.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB07797-100g
3-(tert-Butyldimethylsilyloxy)-1-propyne
76782-82-6 97%
100g
1892.00 2021-07-09
TRC
B691855-1g
3-(tert-Butyldimethylsilyloxy)-1-propyne
76782-82-6
1g
$ 115.00 2022-06-06
TRC
B691855-10 g
3-(tert-Butyldimethylsilyloxy)-1-propyne
76782-82-6
10g
$ 925.00 2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B829471-5ml
tert-Butyldimethyl(prop-2-ynyloxy)silane
76782-82-6 97%
5ml
¥186.00 2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B829471-25ml
tert-Butyldimethyl(prop-2-ynyloxy)silane
76782-82-6 97%
25ml
¥686.00 2022-09-02

3-(tert-Butyldimethylsilyloxy)-1-propyne Production Method

3-(tert-Butyldimethylsilyloxy)-1-propyne Related Literature

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen